Cas no 439108-15-3 (3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-butanoic Acid)

• Product Name: 3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-butanoic Acid
• CAS No: 439108-15-3
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• CID: 842334
• PubChem ID: 731146
• Update Time: 2025-06-26

3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl)butanoic acid
• 3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-butanoic Acid
• 4-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoic acid
• Maybridge1_003623
• SCHEMBL5717754
• HMS2408N05
• CS-0247603
• EN300-36987
• 439108-15-3
• Oprea1_543997
• DP001236
• G34983
• WL6
• BDBM16237
• Ligand 8
• MFCD00121620
• 4-(3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl)butanoicacid
• Z57674509
• AKOS000112021
• DB-004438
• CHEMBL1466222
• STL232056
• HMS551M15
• DTXSID60352653
• MLS000572055
• SMR000151072

• Inchi： 1S/C12H11ClN2O3/c13-9-6-4-8(5-7-9)12-14-10(18-15-12)2-1-3-11(16)17/h4-7H,1-3H2,(H,16,17)
• InChI Key： ROMPPAWVATWIKR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(CCCC(=O)O)=N1

Computed Properties

• Exact Mass: 266.04600
• Monoisotopic Mass: 266.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.22000
• LogP: 2.79730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-butanoic Acid

3-(4-Chlorophenyl)-1,2,4-Oxadiazole-5-butanoic Acid (CAS No. 439108-15-3)

The compound 3-(4-Chlorophenyl)-1,2,4-Oxadiazole-5-butanoic Acid (CAS No. 439108-15-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds containing a five-membered ring with two adjacent oxygen atoms and two nitrogen atoms. The presence of the chlorophenyl group at the 4-position of the phenyl ring introduces unique electronic and structural properties, making this compound a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery and material science due to their versatile reactivity and ability to form stable conjugated systems. The butanoic acid moiety in this compound adds another layer of functionality, enabling it to participate in various biochemical reactions and interactions. This makes 3-(4-Chlorophenyl)-1,2,4-Oxadiazole-5-butanoic Acid a promising candidate for applications in pharmaceuticals, agrochemicals, and advanced materials.

One of the most exciting developments involving this compound is its role in the synthesis of bioactive molecules. Researchers have demonstrated that the oxadiazole ring can act as a scaffold for constructing complex molecular architectures with tailored pharmacological properties. For instance, the incorporation of the chlorophenyl group enhances the compound's lipophilicity, which is crucial for improving drug bioavailability and permeability across biological membranes.

In addition to its pharmaceutical applications, 3-(4-Chlorophenyl)-1,2,4-Oxadiazole-5-butanoic Acid has shown potential in the field of material science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. Recent studies have explored its application in electrochemical sensing devices for detecting environmental pollutants and biomolecules, showcasing its versatility across multiple disciplines.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring through cyclization reactions and subsequent functionalization to introduce the chlorophenyl and butanoic acid groups. The optimization of reaction conditions has significantly improved the yield and purity of the final product, making it more accessible for large-scale applications.

From an environmental perspective, understanding the fate and behavior of 3-(4-Chlorophenyl)-1,2,4-Oxadiazole-5-butanoic Acid in natural systems is critical for ensuring its safe use. Recent research has focused on its degradation pathways under various environmental conditions, revealing that it undergoes rapid hydrolysis in aqueous environments under alkaline conditions. This information is vital for assessing its potential impact on ecosystems and guiding regulatory decisions.

In conclusion, 3-(4-Chlorophenyl)-1,2,4-Oxadiazole-5-butanoic Acid (CAS No. 439108-15-3) stands as a testament to the ingenuity of modern chemistry and its ability to create molecules with diverse functionalities. Its unique structure and reactivity make it a valuable tool in drug discovery, material science, and environmental chemistry. As research continues to uncover new applications and properties of this compound, its significance in both academic and industrial settings is expected to grow further.